N-(3,5-dimethoxyphenyl)-2-[7-(3-methyl-1,2,4-oxadiazol-5-yl)-3-oxo[1,2,4]triazolo[4,3-a]pyridin-2(3H)-yl]butanamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-[7-(3-methyl-1,2,4-oxadiazol-5-yl)-3-oxo-[1,2,4]triazolo[4,3-a]pyridin-2-yl]butanamide
• InChI: InChI=1S/C21H22N6O5/c1-5-17(19(28)23-14-9-15(30-3)11-16(10-14)31-4)27-21(29)26-7-6-13(8-18(26)24-27)20-22-12(2)25-32-20/h6-11,17H,5H2,1-4H3,(H,23,28)
• InChI Key: OVFWUYOCKXIKDO-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=CC(=CC(=C1)OC)OC)N2C(=O)N3C=CC(=CC3=N2)C4=NC(=NO4)C
• Molecular Formula: C21H22N6O5
• Molecular Weight: 438.4 g/mol

Description

N-(3,5-dimethoxyphenyl)-2-[7-(3-methyl-1,2,4-oxadiazol-5-yl)-3-oxo[1,2,4]triazolo[4,3-a]pyridin-2(3H)-yl]butanamide is a useful research compound. Its molecular formula is C21H22N6O5 and its molecular weight is 438.444. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivatives

• The compound's derivatives, such as 1,2,4-triazolo[4,3-a]pyridine, have been synthesized through reactions involving pyridinium salts, sulfonium bromide, and various other reagents. These processes yield various heterocyclic compounds including indolizines, benzimidazo[1,2-d]oxadiazoles, and pyrazolo[1,5-c]triazoles, indicating the compound's versatility in synthesizing a range of chemical structures (Dawood, 2004).

Antifungal and Herbicidal Activities

• Novel derivatives of this compound, particularly those bearing 1,3,4-oxadiazole moieties, have shown significant antifungal activities, especially against Rhizoctonia solani. This suggests potential applications in agriculture as antifungal agents (Chen et al., 2008). Additionally, related compounds have been identified as possessing herbicidal activities, useful in managing unwanted vegetation (Moran, 2003).

Potential in Drug Discovery

• The structure of this compound and its derivatives lend themselves to the synthesis of various biologically active compounds. For instance, the synthesis of 1,2,4-triazolo[4,3-a]pyrimidine derivatives has shown promise as potential antihypertensive agents (Ali et al., 2011). Additionally, the cytotoxicity of related bis-1,3,4-oxadiazoles and bis-pyrazoles has been explored for potential applications in cancer therapy, indicating the compound's relevance in medicinal chemistry (Purohit et al., 2011).